Cas no 888418-34-6 (ethyl 2-(2-{4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)acetate)

• Product Name: ethyl 2-(2-{4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)acetate
• CAS No: 888418-34-6
• MF: C₁₉H₂₃N₅O₆S
• MW: 449.48082280159
• CID: 6368225
• PubChem ID: 135705859
• Update Time: 2025-11-06

ethyl 2-(2-{4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-{4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)acetate
• Glycine, N-[2-[[4-amino-5-[(4-ethoxybenzoyl)amino]-1,6-dihydro-6-oxo-2-pyrimidinyl]thio]acetyl]-, ethyl ester
• F1880-1131
• 888418-34-6
• AKOS024616792
• ethyl 2-(2-((4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamido)acetate
• ethyl 2-[[2-[[4-amino-5-[(4-ethoxybenzoyl)amino]-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetyl]amino]acetate
• AB00676880-01

• Inchi： 1S/C19H23N5O6S/c1-3-29-12-7-5-11(6-8-12)17(27)22-15-16(20)23-19(24-18(15)28)31-10-13(25)21-9-14(26)30-4-2/h5-8H,3-4,9-10H2,1-2H3,(H,21,25)(H,22,27)(H3,20,23,24,28)
• InChI Key： PDNUONLJDHUGEP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC(CSC1NC(=O)C(NC(=O)C2=CC=C(OCC)C=C2)=C(N)N=1)=O

Computed Properties

• Exact Mass: 449.13690464g/mol
• Monoisotopic Mass: 449.13690464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 187Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 7.50±0.50(Predicted)

Additional information on ethyl 2-(2-{4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)acetate

Introduction to Ethyl 2-(2-{4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)acetate (CAS No. 888418-34-6)

Ethyl 2-(2-{4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)acetate, a compound with the CAS number 888418-34-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry and drug development. The intricate molecular architecture of this substance, characterized by a pyrimidine core and multiple functional groups, positions it as a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The chemical structure of Ethyl 2-(2-{4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)acetate is highly sophisticated, incorporating elements such as a pyrimidine ring, amino groups, and sulfanyl functionalities. These components contribute to its versatility and reactivity, making it an intriguing subject for researchers aiming to develop novel therapeutic agents. The presence of multiple reactive sites allows for diverse chemical modifications, which can be exploited to tailor the compound's properties for specific applications.

In recent years, there has been a growing interest in the development of new compounds that can modulate biological pathways associated with various diseases. Ethyl 2-(2-{4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)acetate has been identified as a potential lead compound in this context. Its molecular framework suggests that it may interact with biological targets in ways that could lead to therapeutic benefits. Specifically, the pyrimidine core is known to be a common motif in biologically active molecules, often involved in interactions with enzymes and receptors.

One of the most compelling aspects of Ethyl 2-(2-{4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)acetate is its potential role in the development of new drugs targeting inflammatory and immunological disorders. The compound's structure includes functional groups that are known to exhibit anti-inflammatory properties. For instance, the sulfanyl group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. Additionally, the amide and ester functionalities provide opportunities for further derivatization, allowing researchers to optimize the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry due to their broad spectrum of biological activities. Compounds with similar structural motifs have been investigated for their potential as antimicrobial agents, anticancer drugs, and anti-inflammatory medications. Ethyl 2-(2-{4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)acetate builds upon this foundation by incorporating additional functional groups that may enhance its biological efficacy.

The synthesis of Ethyl 2-(2-{4-amino-5-(4-et h oxybenzamido)-6-o x o -1 , 6 -dih ydrop y rimidin - 2 - ylsulfanyl}acetamido)acetate presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing precision and efficiency. Techniques such as multi-step organic synthesis, coupled with modern catalytic processes, have enabled chemists to access complex heterocyclic compounds like this one. The ability to synthesize these compounds reliably is crucial for their further exploration in drug discovery.

In terms of pharmacological activity, preliminary studies suggest that Ethyl 2-(2-{4-amino--5-(4-et h oxybenz am ido ) - 6 - ox o -1 , 6 -dih ydro p y rim idin - 2 - ylsulfanyl } acet am ido ) acetate may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The compound's ability to interact with these enzymes could lead to the development of new treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease. Further research is needed to fully elucidate its mechanism of action and assess its potential therapeutic value.

The development of new pharmaceutical agents relies heavily on understanding the relationship between chemical structure and biological activity. Ethyl 2-(2-{4-amino--5-(4-et h oxybenz am ido ) - 6 - ox o -1 , 6 -dih ydro p y rim idin - 2 - ylsulfanyl } acet am ido ) acetate serves as an excellent example of how structural features can influence a compound's pharmacological properties. By studying this molecule and its derivatives, researchers can gain valuable insights into the design principles that govern drug efficacy and selectivity.

Future directions for research on Ethyl 2-(2-{4-amino--5-(4-et h oxybenz am ido ) - 6 - ox o -1 , 6 -dih ydro p y rim idin - 2 - ylsulfanyl } acet am ido ) acetate include exploring its interactions with various biological targets using computational methods and conducting in vitro and in vivo studies to evaluate its potential therapeutic effects. Additionally, modifications to its structure could be investigated to improve its solubility, bioavailability, and metabolic stability. These efforts will be crucial for advancing this compound towards clinical applications.

The significance of Ethyl 2-(cas no888418-34cas no888)cas no888)cas no888)acethylethylethylethylethylethylethylethylethyl) represents a testament to the ongoing progress in pharmaceutical chemistry. As our understanding of biological systems continues to expand, compounds like this one will play an increasingly important role in the development of innovative treatments for human diseases. The intricate interplay between structure and function highlighted by this molecule underscores the need for continued research in this field.